Cas no 10284-44-3 (3H-1,2-Benzoxathiole,2,2-dioxide)

• Product Name: 3H-1,2-Benzoxathiole,2,2-dioxide
• CAS No: 10284-44-3
• MF: C₇H₆O₃S
• MW: 170.185740947723
• CID: 180132
• PubChem ID: 82515
• Update Time: 2025-04-19

3H-1,2-Benzoxathiole,2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 3H-1,2-Benzoxathiole,2,2-dioxide
• 2-hydroxy-alpha-toluenesulfonic acid sultone
• Benzenemethanesulfonic acid, 2-hydroxy-, .γ.-sultone
• 3H-Benzo[d][1,2]oxathiol-2,2-dioxid
• 3H-benzo[d][1,2]oxathiol-2,2-dioxide
• 3H-1,2-Benzoxathiole 2,2-dioxide
• O-HYDROXY-.ALPHA.-TOLUENESULFONIC ACID SULTONE
• 2-Hydroxyphenylmethylsulfonic acid sultone
• 3H-1, 2,2-dioxide
• 3H-1,2-Benzoxathiole, 2,2-dioxide
• UNII-5UJ2HXX869
• AI3-61465
• NSC-121595
• Benzenemethanesulfonic acid, 2-hydroxy-, .gamma.-sultone
• NSC121595
• 10284-44-3
• NSC 121595
• DTXSID9065021
• 3H-1,2.LAMBDA.6-BENZOXATHIOLE 2,2-DIOXIDE
• Benzenemethanesulfonic acid, .gamma.-sultone
• LSZOWIZRLIKGIU-UHFFFAOYSA-N
• 5UJ2HXX869
• Benzenemethanesulfonic acid, 2-hydroxy-, gamma-sultone
• SCHEMBL14094072

• Inchi： 1S/C7H6O3S/c8-11(9)5-6-3-1-2-4-7(6)10-11/h1-4H,5H2
• InChI Key： LSZOWIZRLIKGIU-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC=CC=2O1)(=O)=O

Computed Properties

• Exact Mass: 170.00378
• Monoisotopic Mass: 170.003765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1

Experimental Properties

• Density: 1.465
• Boiling Point: 330.2°Cat760mmHg
• Flash Point: 153.5°C
• Refractive Index: 1.602
• PSA: 43.37
• LogP: 1.98960